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Compound of Interest

Compound Name: galacto-Dapagliflozin

Cat. No.: B15569235 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

novel compounds like galacto-Dapagliflozin is paramount. This document provides

immediate, essential safety and logistical information, including operational and disposal

protocols, to foster a secure laboratory environment. While a specific Safety Data Sheet (SDS)

for galacto-Dapagliflozin is not publicly available, this guidance is based on information for the

closely related compound, Dapagliflozin, and general principles for handling potentially

hazardous glycosylated compounds.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling galacto-
Dapagliflozin. The following table summarizes the recommended PPE based on the potential

hazards identified for similar compounds, which include skin and eye irritation, and potential

reproductive toxicity.
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Protection Type Specific Recommendations Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To prevent eye contact which

may cause serious irritation[1].

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact, which

may cause irritation.

Body Protection
A lab coat or chemical-

resistant apron.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates.

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Conduct all handling of powdered galacto-Dapagliflozin within a certified chemical fume

hood to minimize inhalation exposure.

Before handling, ensure all necessary PPE is correctly worn.

Use appropriate tools (e.g., spatulas, weigh boats) to handle the compound. Avoid

generating dust.

2. Dissolution:

Dissolve galacto-Dapagliflozin in an appropriate solvent within the chemical fume hood.

Cap vials and containers securely immediately after use.

3. Experimental Use:

Clearly label all solutions containing galacto-Dapagliflozin.
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When transferring solutions, use appropriate containment measures (e.g., secondary

containers) to prevent spills.

Avoid eating, drinking, or smoking in the laboratory area.

4. Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan
All waste materials contaminated with galacto-Dapagliflozin must be treated as hazardous

waste.

Solid Waste: Collect all contaminated solid waste, including used PPE, weigh boats, and

absorbent materials, in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing galacto-Dapagliflozin in a labeled, sealed

hazardous waste container. Do not pour down the drain.

Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.

Quantitative Data Summary
The following table summarizes key quantitative data for Dapagliflozin, which may be similar for

galacto-Dapagliflozin. This information is critical for risk assessment and experimental

planning.
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Property Value Source

Molecular Formula C₂₁H₂₅ClO₆ Cayman Chemical

Molecular Weight 408.9 g/mol Cayman Chemical

Appearance White to off-white solid Fisher Scientific[1]

Solubility
Soluble in DMSO, methanol,

and ethanol
MedChemExpress

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when working with galacto-Dapagliflozin.
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PPE Selection Logic for Galacto-Dapagliflozin Handling

Start: Handling Galacto-Dapagliflozin

Assess the Task
(Weighing, Dissolving, etc.)

Handling Powder?

Solid

Handling Solution?

Liquid

Working in Fume Hood?

Consider Face Shield
(for splash risk)

Base PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Yes Add Respirator

No

Proceed with Experiment

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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